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Compound of Interest

Compound Name: RG2833

For Researchers, Scientists, and Drug Development Professionals

Introduction

RG2833 (also known as RGFP109) is a brain-penetrant inhibitor of histone deacetylases
(HDACSs), with primary selectivity for HDAC1 and HDACS3. These enzymes play a crucial role in
the epigenetic regulation of gene expression by removing acetyl groups from histone proteins,
leading to chromatin condensation and transcriptional repression. Inhibition of HDACs by
RG2833 can restore the expression of silenced genes, making it a promising therapeutic agent
for various diseases, including neurodegenerative disorders like Friedreich's ataxia and certain

cancers.

These application notes provide detailed protocols for a range of in vitro and cell-based assays
to accurately measure the inhibitory activity of RG2833 and characterize its effects on cellular
processes.

Quantitative Data Summary

The inhibitory potency of RG2833 against HDAC1 and HDAC3 has been determined through
various in vitro enzymatic assays. The following table summarizes key quantitative data for

easy comparison.
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Parameter HDAC1 HDAC3 Reference(s)
IC50 60 NM 50 NM [11[21[3]14]
Ki 32nM 5nM [11[3]

Note: IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor where the
response (or binding) is reduced by half. Ki (Inhibition constant) is an indication of how potent
an inhibitor is; it is the concentration required to produce half-maximum inhibition.

Signaling Pathway Affected by RG2833

HDAC inhibitors, including RG2833, can influence various signaling pathways. One notable
pathway affected is the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells)
pathway. HDACs are involved in the deacetylation of NF-kB subunits, which can impact its
transcriptional activity. Inhibition of HDACs by RG2833 can lead to increased acetylation of
p65, a subunit of NF-kB, and subsequent downregulation of NF-kB-regulated pro-survival
genes.[5]
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Prepare Reagents:
- RG2833 serial dilutions
- Recombinant HDAC enzyme
- Fluorogenic substrate
- Assay buffer
- Developer solution

!

G\dd RG2833 and HDAC enzyme to a 96-well plate)

!

Gre-incubate to allow inhibitor bindinga

Gdd fluorogenic substrate to initiate the reactior)
Encubate at 37°C)

(Stop reaction and add developer solutiorD

Measure fluorescence (Excitation: 360 nm, Emission: 460 nm)

Data Analysis:
- Subtract background
- Normalize to controls
- Plot dose-response curve
- Calculate IC50
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Great cells (e.g., patient-derived PBMCs) with RGZBSSD

(Harvest cells and isolate total RNA)

(Perform reverse transcription to synthesize cDNA)

!

(Set up qRT-PCR reaction with primers for FXN and a housekeeping gena

Run gRT-PCR

Data Analysis:
- Determine Ct values
- Calculate AACt
- Determine fold change in FXN expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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